Cas no 52978-82-2 (1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE)

• Product Name: 1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE
• CAS No: 52978-82-2
• MF: C₁₀H₁₂ClNO₅
• MW: 261.658982276917
• CID: 2102634
• Update Time: 2023-11-19

1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE Chemical and Physical Properties

Names and Identifiers

• 1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE
• Benzene, 1-(chloromethyl)-3,4,5-trimethoxy-2-nitro-
• CID 91971239

• MDL： MFCD23098716
• Inchi： 1S/C10H12ClNO5/c1-15-7-4-6(5-11)8(12(13)14)10(17-3)9(7)16-2/h4H,5H2,1-3H3
• InChI Key： FCGDHABSGJCRNF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1[N+](=O)[O-])OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 73.5

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Melting Point: 42-43 °C(Solv: heptane (142-82-5))
• Boiling Point: 397.9±37.0 °C(Predicted)